Cas no 87937-90-4 (1,3-Cyclopentadiene, 5-(2,2,4-trimethyl-4-pentenylidene)-)

• Product Name: 1,3-Cyclopentadiene, 5-(2,2,4-trimethyl-4-pentenylidene)-
• CAS No: 87937-90-4
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 650564
• PubChem ID: 13201956
• Update Time: 2025-04-19

1,3-Cyclopentadiene, 5-(2,2,4-trimethyl-4-pentenylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 5-(2,2,4-trimethyl-4-pentenylidene)-
• 5-(2,2,4-trimethylpent-4-enylidene)cyclopenta-1,3-diene
• 5-(2,2,4-Trimethylpent-4-en-1-ylidene)cyclopenta-1,3-diene
• 5-(2,2,4-trimethyl-4-pentenylidene)-1,3-cyclopentadiene
• 5-(2,2,4-trimethyl-pent-4-enylidene)-cyclopenta-1,3-diene
• 87937-90-4
• DTXSID20527062

• Inchi： 1S/C13H18/c1-11(2)9-13(3,4)10-12-7-5-6-8-12/h5-8,10H,1,9H2,2-4H3
• InChI Key： IWDATIJVINMIHC-UHFFFAOYSA-N
• SMILES： C(/C=C1\C=CC=C\1)(C)(C)CC(=C)C

Computed Properties

• Exact Mass: 174.140850574g/mol
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų